Cas no 90075-87-9 (4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl-)
90075-87-9 structure
Product Name:4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl-
CAS No:90075-87-9
MF:C18H38N2
MW:282.5077252388
CID:794558
PubChem ID:19790588
Update Time:2025-04-19
4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl- Chemical and Physical Properties
Names and Identifiers
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- 4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl-
- 1,2,2,6,6-pentamethyl-N-octylpiperidin-4-amine
- DTXSID10599950
- 90075-87-9
- SCHEMBL9456737
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- Inchi: 1S/C18H38N2/c1-7-8-9-10-11-12-13-19-16-14-17(2,3)20(6)18(4,5)15-16/h16,19H,7-15H2,1-6H3
- InChI Key: YHRKUPVJULZTKN-UHFFFAOYSA-N
- SMILES: N1(C)C(C)(C)CC(CC1(C)C)NCCCCCCCC
Computed Properties
- Exact Mass: 282.303499221g/mol
- Monoisotopic Mass: 282.303499221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 15.3Ų
4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
90075-87-9 (4-Piperidinamine, 1,2,2,6,6-pentamethyl-N-octyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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